Observation of two-step nucleation in methanehydrates†

Physical Chemistry Chemical Physics Pub Date: 2010-10-18 DOI: 10.1039/C0CP00551G

Abstract

In this work we show that homogeneous nucleation of methane hydrate can, under appropriate conditions, be a very rapid process, achieved within tens of nanoseconds. In agreement with recent experimental results on different systems, we find that the nucleation of a gas hydrate crystal appears as a two-step process. It starts with the formation of disordered solid-like structures, which will then spontaneously evolve to more recognizable crystalline forms. This previously elusive first-stage state is confirmed to be post-critical in the nucleation process, and is characterized as processing reasonable short-range structure but essentially no long-range order. Its energy, molecular diffusion and local structure reflect a solid-like character, although it does exhibit mobility over longer (tens of ns) timescales. We provide insights into the controversial issue of memory effects in methane hydrates. We show that areas locally richer in methane will nucleate much more readily, and no ‘memory’ of the crystal is required for fast re-crystallization. We anticipate that much richer polycrystallinity and novel methane hydrate phases could be possible.

Graphical abstract: Observation of two-step nucleation in methane hydrates
Observation of two-step nucleation in methanehydrates†
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